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Dimethomorph (CAS 110488-70-5) is a systemic morpholine fungicide belonging to the cinnamic acid

derivative class, primarily used against peronosporomycetes plant pathogens such as downy mildew and

Phytophthora species [1] [2] [3]. Its molecular structure exhibits geometrical isomerism (E/Z), with

commercial products typically being a mixture and only the Z-isomer possessing significant fungicidal

activity [3].

The table below summarizes its fundamental molecular identity and key physicochemical parameters:

Property Value / Description

IUPAC Name (EZ)-4-[3-(4-chlorophenyl)-3-(3,4-

dimethoxyphenyl)acryloyl]morpholine [3]

Chemical Formula C₂₁H₂₂ClNO₄ [2] [3] [4]

Molecular Mass 387.86 g/mol [3] [4]

CAS RN 110488-70-5 [1] [3] [4]

Melting Point 125.2 - 137.2 °C [2] [3]

Purity (Analytical Std.) ≥98% [4]

Water Solubility (20 °C, pH 7) 28.95 mg L⁻¹ [3]

Octanol-Water Partition
Coefficient (Log P)

2.68 [3]
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Property Value / Description

Physical State Colourless to grey crystalline powder [3]

Synthesis Pathways and Methodologies

The synthesis of dimethomorph involves a condensation reaction, and several catalytic methods have been

patented to improve yield and purity. The following diagram illustrates a generalized experimental workflow

for its production, integrating common steps from these protocols.
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Start: Raw Materials

Reaction Setup:
- Catalyst Addition
- Solvent Addition

- Inert Atmosphere (N₂)

Condensation Reaction
(Controlled Temperature & Time)

Post-Reaction Processing:
- Cooling

- Quenching
- Phase Separation

Purification:
- Solvent Extraction

- Washing (Alkaline Solution)
- Distillation

Isolation:
- Filtration

- Crystallization

Final Product:
Dimethomorph

Click to download full resolution via product page

Generalized experimental workflow for dimethomorph synthesis.
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Detailed Catalytic Methods

Different catalytic systems offer varying advantages in synthesis efficiency:

Lewis Base Catalysis: One-pot synthesis using a Lewis base catalyst involves reacting 3,4-

dimethoxyphenylacetonitrile and 4-chlorobenzaldehyde in a solvent like toluene. The reaction mixture

is heated under reflux for dehydration, followed by cooling, alkaline washing, solvent recovery, and

crystallization to obtain the product [5].

Copper-Vanadium Compound Catalyst: Using 4-chloro-3,4-dimethoxybenzophenone and N-

acetylmorpholine as raw materials with a copper-vanadium compound catalyst reportedly achieves

high synthesis yields exceeding 93% [6].

Alkaline Catalyst with Supplemental Washing: Sodium tert-butoxide is used as a primary catalyst

for the reaction between 3,4-dimethoxy-4-chloro-benzophenone and acetylmorpholine. A key

refinement involves adding a step to wash the reactants with a sodium hydroxide solution. This

compensates for the decomposition of sodium tert-butoxide upon contact with water, helping to

maintain catalytic efficiency and improve the final conversion rate and purity of dimethomorph [7].

Environmental Fate and Ecotoxicology

Understanding the behavior and impact of dimethomorph in the environment is critical for its risk

assessment.

Aspect Property / Value

Aqueous Photolysis Primary degradation pathway in surface waters; half-life from days to
months depending on season, water depth, and chemistry (e.g., DOC,

nitrate levels) [8].

Main Photodegradation
Pathways

Reactions with OH radicals (favored in low-DOC waters) and triplet states

of chromophoric dissolved organic matter (³CDOM*) [8].

Key Photoproducts N-formylmorpholine, 4-chloroacetophenone, and 4-chlorobenzoic acid

(transformation may decrease acute toxicity) [8].
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Aspect Property / Value

Soil & Water
Persistence

Moderately persistent in soil and water systems [3].

Mobility Moderately mobile (GUS: Transition state) [3].

Ecotoxicity Moderate acute and chronic toxicity to fish, Daphnia, bees, and earthworms

[3].

Human Health Low mammalian oral toxicity but classified as a suspected endocrine

disruptor [3].

Analytical and Experimental Protocols

Analytical Standard and Instrumentation

Dimethomorph is available as a PESTANAL analytical standard [1]. It is suitable for analysis using HPLC

(particularly with UV detection) and gas chromatography (GC) [1]. Liquid chromatography with tandem

mass spectrometry (LC-MS/MS) is also widely used for residue analysis in complex matrices like plants and

soil [4].

Protocol for Determination in Dried Hops

The following is a general method based on the application noted for the analytical standard [1]:

Sample Preparation: The dried hop sample is likely ground to a homogeneous consistency.
Solvent Extraction: The analytes are extracted from the sample using a suitable organic solvent.

Cleanup and Concentration: The extract undergoes cleanup procedures (e.g., solid-phase
extraction) to remove interfering co-extractives and may be concentrated.

Instrumental Analysis: The processed extract is analyzed using Liquid Chromatography with
Ultraviolet detection (LC-UV).
Quantification: Dimethomorph is quantified by comparing the peak area or height to a calibration
curve generated from the analytical standard.
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Biodegradation Study Protocol

A study on microbial degradation provides a methodology for examining dimethomorph breakdown in

water and soil [4]:

Immobilization of Bacteria: Bacillus cereus WL08 is immobilized onto a support matrix of bamboo

charcoal and sodium alginate.
Exposure: The immobilized bacteria are introduced into polluted water and soil samples containing

dimethomorph.
Incubation & Sampling: The systems are incubated under controlled conditions, with samples taken

at predetermined time intervals.
Analysis & Monitoring: The residual concentration of dimethomorph in the samples is monitored

over time to determine the rate of degradation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s567675?utm_src=pdf-bulk
https://www.smolecule.com/products/s567675?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

